Cas no 723333-47-9 (4-2-(3,4-Dichlorophenyl)-2-oxoethoxybenzaldehyde)

• Product Name: 4-2-(3,4-Dichlorophenyl)-2-oxoethoxybenzaldehyde
• CAS No: 723333-47-9
• MF: C₁₅H₁₀Cl₂O₃
• MW: 309.144102573395
• CID: 3105620
• PubChem ID: 2374281
• Update Time: 2025-05-19

4-2-(3,4-Dichlorophenyl)-2-oxoethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[2-(3,4-Dichloro-phenyl)-2-oxo-ethoxy]-benzaldehyde
• AKOS000116597
• EN300-04787
• Z19658507
• 4-[2-(3,4-dichlorophenyl)-2-oxoethoxy]benzaldehyde
• G38474
• C15H10Cl2O3
• CS-0219726
• 723333-47-9
• 4-2-(3,4-Dichlorophenyl)-2-oxoethoxybenzaldehyde

• Inchi： 1S/C15H10Cl2O3/c16-13-6-3-11(7-14(13)17)15(19)9-20-12-4-1-10(8-18)2-5-12/h1-8H,9H2
• InChI Key： LBWCAJOYAMDPHD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(COC1C=CC(C=O)=CC=1)=O)Cl

Computed Properties

• Exact Mass: 308.0006996Da
• Monoisotopic Mass: 308.0006996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-2-(3,4-Dichlorophenyl)-2-oxoethoxybenzaldehyde

Recent Advances in the Study of 4-2-(3,4-Dichlorophenyl)-2-oxoethoxybenzaldehyde (CAS: 723333-47-9)

The compound 4-2-(3,4-Dichlorophenyl)-2-oxoethoxybenzaldehyde (CAS: 723333-47-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities. This research brief aims to provide a comprehensive overview of the latest findings related to this compound.

One of the key areas of investigation has been the synthesis and structural modification of 4-2-(3,4-Dichlorophenyl)-2-oxoethoxybenzaldehyde. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These advancements have facilitated further studies on its pharmacological properties.

In terms of biological activity, recent studies have demonstrated that 4-2-(3,4-Dichlorophenyl)-2-oxoethoxybenzaldehyde exhibits potent inhibitory effects on specific enzymatic pathways. For instance, it has been shown to act as a selective inhibitor of certain kinases involved in inflammatory and oncogenic processes. These findings suggest its potential as a lead compound for the development of new anti-inflammatory and anti-cancer therapies. In vitro and in vivo studies have further supported these observations, highlighting its efficacy and safety profile.

Another significant aspect of recent research has been the exploration of the compound's pharmacokinetics and pharmacodynamics. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) properties, providing valuable insights into its bioavailability and potential side effects. These studies are crucial for translating preclinical findings into clinical applications. Additionally, computational modeling has been used to predict its interactions with biological targets, further guiding the design of derivatives with enhanced activity and selectivity.

Despite these promising developments, challenges remain in the clinical translation of 4-2-(3,4-Dichlorophenyl)-2-oxoethoxybenzaldehyde. Issues such as solubility, stability, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, the recent advancements in the study of 4-2-(3,4-Dichlorophenyl)-2-oxoethoxybenzaldehyde (CAS: 723333-47-9) underscore its significance in chemical biology and pharmaceutical research. Its unique structural and pharmacological properties make it a promising candidate for drug development. Continued research and interdisciplinary collaboration will be key to harnessing its potential and addressing the remaining challenges.